Cas no 1361889-89-5 (3-(2,3-Dichlorophenyl)-2-fluoropyridine-4-acetic acid)

• Product Name: 3-(2,3-Dichlorophenyl)-2-fluoropyridine-4-acetic acid
• CAS No: 1361889-89-5
• MF: C₁₃H₈Cl₂FNO₂
• MW: 300.112524986267
• CID: 4921834
• Update Time: 2025-05-22

3-(2,3-Dichlorophenyl)-2-fluoropyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-Dichlorophenyl)-2-fluoropyridine-4-acetic acid

• Inchi： 1S/C13H8Cl2FNO2/c14-9-3-1-2-8(12(9)15)11-7(6-10(18)19)4-5-17-13(11)16/h1-5H,6H2,(H,18,19)
• InChI Key： GWPHQTKHAJUQKQ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C(=NC=CC=1CC(=O)O)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 332
• XLogP3: 3.6
• Topological Polar Surface Area: 50.2

Additional information on 3-(2,3-Dichlorophenyl)-2-fluoropyridine-4-acetic acid

Research Briefing on 3-(2,3-Dichlorophenyl)-2-fluoropyridine-4-acetic acid (CAS: 1361889-89-5)

3-(2,3-Dichlorophenyl)-2-fluoropyridine-4-acetic acid (CAS: 1361889-89-5) is a fluorinated pyridine derivative that has garnered significant attention in recent chemical and pharmaceutical research due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been explored for its role in modulating biological pathways, particularly in inflammation and oncology. The presence of both dichlorophenyl and fluoropyridine moieties suggests a high degree of bioactivity, making it a promising candidate for drug development.

Recent studies have focused on the synthesis and optimization of 3-(2,3-Dichlorophenyl)-2-fluoropyridine-4-acetic acid to enhance its pharmacokinetic properties. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The study also highlighted the compound's stability under physiological conditions, a critical factor for its potential use in vivo.

In the context of biological activity, research has demonstrated that this compound exhibits potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. A preclinical study published in Bioorganic & Medicinal Chemistry Letters reported a 50% inhibition concentration (IC50) of 0.8 µM, suggesting its potential as an anti-inflammatory agent. Furthermore, molecular docking simulations revealed strong interactions with the COX-2 active site, providing insights into its mechanism of action.

Beyond inflammation, 3-(2,3-Dichlorophenyl)-2-fluoropyridine-4-acetic acid has shown promise in oncology research. A 2024 study in Cancer Research explored its role as a modulator of the PI3K/AKT pathway, a key signaling cascade in tumorigenesis. The compound was found to induce apoptosis in several cancer cell lines, including breast and lung adenocarcinoma, with minimal cytotoxicity to normal cells. These findings position it as a potential lead compound for targeted cancer therapies.

Despite these advancements, challenges remain in the clinical translation of this molecule. Pharmacodynamic studies indicate a relatively short half-life in vivo, necessitating further structural modifications or formulation strategies. Additionally, comprehensive toxicity profiles are yet to be established, which will be critical for regulatory approval. Ongoing research is addressing these gaps, with several patents filed in 2024 for derivative compounds and prodrug formulations aimed at improving bioavailability.

In conclusion, 3-(2,3-Dichlorophenyl)-2-fluoropyridine-4-acetic acid represents a versatile scaffold in medicinal chemistry with demonstrated efficacy in preclinical models of inflammation and cancer. Continued research into its optimization and mechanism of action will be essential to unlock its full therapeutic potential. The compound's unique chemical properties and biological activities make it a compelling subject for future investigations in drug discovery and development.